Cas no 59820-27-8 (2-(4-chloro-3-nitrophenoxy)ethanol)

• Product Name: 2-(4-chloro-3-nitrophenoxy)ethanol
• CAS No: 59820-27-8
• MF: C₈H₈ClNO₄
• MW: 217.606421470642
• CID: 1622502
• PubChem ID: 18402641
• Update Time: 2025-04-21

2-(4-chloro-3-nitrophenoxy)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-nitrophenoxy)ethanol
• ethanol, 2-(4-chloro-3-nitrophenoxy)-
• LogP
• 59820-27-8
• SCHEMBL5458467
• DTXSID101297839

• Inchi： 1S/C8H8ClNO4/c9-7-2-1-6(14-4-3-11)5-8(7)10(12)13/h1-2,5,11H,3-4H2
• InChI Key： UKYHJPDBTMKMKL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])OCCO

Computed Properties

• Exact Mass: 217.01424
• Monoisotopic Mass: 217.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.438
• Boiling Point: 383.6°C at 760 mmHg
• Flash Point: 185.8°C
• Refractive Index: 1.582
• PSA: 72.6